5-Cmtpd
5-Cmtpd
Brand Name:
Vulcanchem
CAS No.:
118201-17-5
VCID:
VC20834999
InChI:
InChI=1S/C26H37ClO6/c1-14-11-21-19-12-22(31)25(27)13-18(32-16(3)29)7-9-23(25,5)20(19)8-10-24(21,6)26(14,15(2)28)33-17(4)30/h18-22,31H,1,7-13H2,2-6H3/t18-,19+,20-,21-,22+,23+,24-,25-,26-/m0/s1
SMILES:
CC(=O)C1(C(=C)CC2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Cl)O)C)OC(=O)C
Molecular Formula:
C26H37ClO6
Molecular Weight:
481 g/mol
5-Cmtpd
CAS No.: 118201-17-5
Cat. No.: VC20834999
Molecular Formula: C26H37ClO6
Molecular Weight: 481 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 118201-17-5 |
|---|---|
| Molecular Formula | C26H37ClO6 |
| Molecular Weight | 481 g/mol |
| IUPAC Name | [(3S,5R,6R,8S,9S,10R,13S,14S,17R)-17-acetyl-17-acetyloxy-5-chloro-6-hydroxy-10,13-dimethyl-16-methylidene-1,2,3,4,6,7,8,9,11,12,14,15-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate |
| Standard InChI | InChI=1S/C26H37ClO6/c1-14-11-21-19-12-22(31)25(27)13-18(32-16(3)29)7-9-23(25,5)20(19)8-10-24(21,6)26(14,15(2)28)33-17(4)30/h18-22,31H,1,7-13H2,2-6H3/t18-,19+,20-,21-,22+,23+,24-,25-,26-/m0/s1 |
| Standard InChI Key | XKNHSIXSQAVVRC-ILYJYDSDSA-N |
| Isomeric SMILES | CC(=O)[C@]1(C(=C)C[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]([C@@]4([C@@]3(CC[C@@H](C4)OC(=O)C)C)Cl)O)C)OC(=O)C |
| SMILES | CC(=O)C1(C(=C)CC2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Cl)O)C)OC(=O)C |
| Canonical SMILES | CC(=O)C1(C(=C)CC2C1(CCC3C2CC(C4(C3(CCC(C4)OC(=O)C)C)Cl)O)C)OC(=O)C |
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